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Ozarelix in Androgen-Independent Prostate
Cancer: Key Experimental Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

The table below summarizes the core experimental findings from a key study investigating Ozarelix:

Aspect Experimental Findings in DU145 and PC3 Cells

Cell Models DU145 and PC3 cell lines (Androgen receptor-negative, hormone-refractory)
[1]

Antiproliferative Observed antiproliferative effects [1]

Effect

Cell Cycle Impact Accumulation of cells in the G2/M phase [1]

Apoptosis Induction Induced apoptosis via caspase-8-dependent caspase-3 activation [1]

Key Protein Down-regulation of c-FLIP (L); Increased expression and activity of death
Modulation receptors DR4, DR5, and Fas [1]

TRAIL Sensitization Sensitized TRAIL-resistant cancer cells to TRAIL-induced apoptosis [1]

Molecular Mechanism of Action
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The following diagram illustrates the signaling pathway through which Ozarelix induces apoptosis in

androgen-independent prostate cancer cells, based on the described study [1].
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Ozarelix Mechanism in Androgen-Independent Prostate Cancer

Knowledge Gaps and Further Research
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The available information has several limitations. A direct, quantitative comparison of Ozarelix's efficacy
against other GnRH antagonists like degarelix or cetrorelix in similar models is not available in the search
results. While the core findings are presented, the detailed experimental protocols are not provided. The

search results also lack information on the current clinical development status of Ozarelix.

For a comprehensive comparison, I recommend consulting specialized scientific databases and the latest

clinical trial registries for the most current information on Ozarelix and other GnRH antagonists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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